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2-Bromo-4,5-dimethoxyphenethylamine, commonly known as 2C-B, is a synthetic

psychedelic compound belonging to the 2C family of phenethylamines.[1][2][3] Structurally

similar to mescaline, 2C-B is a valuable tool in neuroscience research for its distinct

psychopharmacological profile, which includes psychedelic, mild stimulant, and entactogenic

effects.[1][3][4] Its unique properties make it a subject of interest for studying the serotonergic

system, particularly the 5-HT2A receptor, and for exploring the neural correlates of

consciousness and mood.

Mechanism of Action
The primary molecular target of 2C-B is the serotonin 5-HT2A receptor, where it acts as a

partial agonist.[1][5] This interaction is believed to be the principal driver of its psychedelic

effects.[5] 2C-B also demonstrates activity at other serotonin receptors, including 5-HT2B and

5-HT2C, as well as at alpha-adrenergic receptors.[1][4][6] There is some conflicting evidence,

with some earlier studies suggesting it may act as a 5-HT2A antagonist; however, the

consensus from more recent research points towards partial agonism.[1][4][5][7][8] Its affinity

for the serotonin transporter (SERT) is very low.[1][9]
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Applications in Neuroscience Research
Probing the 5-HT2A Receptor: 2C-B's potent interaction with the 5-HT2A receptor makes it a

useful pharmacological tool to investigate the role of this receptor in various physiological

and pathological processes, including sensory perception, cognition, and mood regulation.

Modeling Psychedelic States: In preclinical and clinical research, 2C-B is used to induce

psychedelic states to study the underlying neurobiological mechanisms.[10][11] This includes

investigating changes in brain connectivity, neurotransmitter release, and

electrophysiological activity.[10][11][12]

Comparative Psychedelic Research: 2C-B is often compared to other classic psychedelics

like psilocybin and LSD, as well as entactogens like MDMA, to delineate the unique and

overlapping neural mechanisms of these compounds.[9][11][13] Such studies help in

understanding how subtle differences in receptor interaction profiles translate to distinct

subjective experiences.

Investigating Neurotransmitter Systems: Research has shown that 2C-B can modulate

dopaminergic and serotonergic systems.[12][14] For instance, it has been observed to

increase dopamine levels in the nucleus accumbens of rats, suggesting a potential for

studying its effects on reward pathways.[12][15]

Therapeutic Potential Exploration: While not as extensively studied as other psychedelics for

therapeutic applications, the unique profile of 2C-B, reportedly producing less anxiety and

negative mood effects compared to psilocybin, makes it a candidate for future investigation

into psychedelic-assisted therapies.[1][11]

Quantitative Data
Receptor Binding and Functional Potency of 2C-B
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Receptor Interaction
Potency / Affinity
(EC50 / Ki)

Reference

5-HT2A Partial Agonist
EC50: 1.2 nM (101%

Emax)
[1]

5-HT2C Partial Agonist
EC50: 0.63 nM (98%

Emax)
[1]

5-HT2B Partial Agonist
EC50: 13 nM (97%

Emax)
[1]

5-HT1A Weak Agonist Low affinity [1][5]

SERT Inhibitor Very low potency [1][9]

Experimental Protocols
In Vitro Receptor Binding Assay
Objective: To determine the binding affinity (Ki) of 2C-B for specific serotonin receptors (e.g., 5-

HT2A, 5-HT2C).

Methodology:

Membrane Preparation: Prepare cell membranes expressing the serotonin receptor of

interest from either cultured cell lines (e.g., HEK293 cells) or animal brain tissue.

Incubation: Incubate the prepared membranes with a specific radiolabeled ligand (e.g.,

[³H]ketanserin for 5-HT2A receptors) and varying concentrations of 2C-B.

Separation: Separate the bound from the unbound radioligand via rapid filtration through

glass fiber filters.

Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

Data Analysis: Determine the concentration of 2C-B that inhibits 50% of the specific binding

of the radioligand (IC50). Calculate the Ki value using the Cheng-Prusoff equation.
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Head-Twitch Response (HTR) in Rodents
Objective: To assess the in vivo 5-HT2A receptor agonist activity of 2C-B. The head-twitch

response in rodents is a behavioral proxy for 5-HT2A receptor activation.[5]

Methodology:

Animal Acclimation: Acclimate male C57BL/6J mice to the testing environment.

Drug Administration: Administer 2C-B subcutaneously or intraperitoneally at various doses.

Include a vehicle control group.

Observation: Immediately after administration, place the animals in individual observation

chambers and record the number of head twitches over a specified period (e.g., 30-60

minutes).

Data Analysis: Plot a dose-response curve for the number of head twitches to determine the

potency of 2C-B in inducing this behavior.

In Vivo Microdialysis for Neurotransmitter Release
Objective: To measure the effect of 2C-B on the extracellular levels of neurotransmitters like

dopamine and serotonin in specific brain regions.

Methodology:

Surgical Implantation: Surgically implant a microdialysis guide cannula targeting the brain

region of interest (e.g., nucleus accumbens) in anesthetized rats. Allow for a recovery period.

Probe Insertion and Perfusion: On the day of the experiment, insert a microdialysis probe

and perfuse it with artificial cerebrospinal fluid (aCSF) at a constant flow rate.

Baseline Collection: Collect baseline dialysate samples at regular intervals.

Drug Administration: Administer 2C-B and continue collecting dialysate samples.

Neurochemical Analysis: Analyze the concentration of neurotransmitters in the dialysate

samples using high-performance liquid chromatography (HPLC) coupled with
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electrochemical detection.

Data Analysis: Express the post-drug neurotransmitter levels as a percentage of the baseline

levels and compare them between the drug and vehicle groups.
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Primary Signaling Pathway of 2C-B
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Caption: Primary signaling pathway of 2C-B via the 5-HT2A receptor.
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Preclinical Investigation Workflow
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Caption: Workflow for preclinical investigation of a novel psychoactive compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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